1-[5-(1H-indol-3-yl)-1H-pyrazol-3-yl]methanamine

• CAS RN: 1380486-77-0
• Molecular Formula: C12H12N4
• Molecular Weight: 212.3

Description

1-[5-(1H-indol-3-yl)-1H-pyrazol-3-yl]methanamine, also known as Indolylpyrazolomethanamine (IPM), is an organic compound that has been studied for its potential medicinal applications. IPM is a small molecule that has a molecular weight of 243.33 g/mol and is composed of an indole ring, a pyrazole ring, and a methylene group. It has been studied for its potential to act as an inhibitor of the enzyme phosphodiesterase-4 (PDE-4), which is involved in the regulation of inflammation and is a target of many anti-inflammatory drugs. IPM has also been studied for its ability to act as a prodrug, meaning that it can be converted in the body to an active drug.

Scientific Research Applications

IPM has been studied for its potential medicinal applications. It has been studied as an inhibitor of the enzyme phosphodiesterase-4 (PDE-4), which is involved in the regulation of inflammation and is a target of many anti-inflammatory drugs. IPM has also been studied for its ability to act as a prodrug, meaning that it can be converted in the body to an active drug. Additionally, IPM has been studied for its potential to act as an antioxidant, as well as its ability to inhibit the growth of certain cancer cells.

Mechanism of Action

The mechanism of action of IPM is not fully understood, but it is believed to involve the inhibition of PDE-4. PDE-4 is an enzyme that is involved in the regulation of inflammation. It is believed that IPM binds to the active site of PDE-4, blocking its activity and thus inhibiting inflammation. Additionally, IPM has been shown to act as a prodrug, meaning that it can be converted in the body to an active drug, which may explain its potential medicinal applications.
Biochemical and Physiological Effects
IPM has been studied for its potential to act as an inhibitor of the enzyme phosphodiesterase-4 (PDE-4), which is involved in the regulation of inflammation. In vitro studies have shown that IPM can inhibit the activity of PDE-4, resulting in the inhibition of inflammation. Additionally, IPM has been shown to act as an antioxidant, which may help protect cells from oxidative stress. In animal studies, IPM has been shown to reduce inflammation and oxidative stress, as well as to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

IPM has a number of advantages for use in laboratory experiments. It is a small molecule, so it can easily be synthesized in the laboratory and is relatively inexpensive. Additionally, it has been studied for its potential medicinal applications, so it is a useful compound for studying the mechanisms of action of anti-inflammatory and antioxidant drugs.
However, there are also some limitations to using IPM in laboratory experiments. It is not a highly potent compound, so it may not be suitable for use in high-throughput screening experiments. Additionally, the mechanism of action of IPM is not fully understood, so it may not be suitable for use in studies of drug mechanisms of action.

Future Directions

There are a number of potential future directions for the study of IPM. One potential direction is to further investigate its mechanism of action, as well as its potential to act as a prodrug. Additionally, further research could be done to investigate its potential to act as an antioxidant, as well as its ability to inhibit the growth of certain cancer cells. Additionally, further research could be done to investigate its potential to be used as an anti-inflammatory drug, as well as its potential to be used in the treatment of other diseases. Finally, further research could be done to investigate its potential to be used as a drug delivery system, as well as its potential to be used in the development of new drugs.

Synthesis Methods

IPM can be synthesized in the laboratory by a variety of methods. One method involves the reaction of indole and 3-chloropyridine in the presence of a base, such as triethylamine, to form an intermediate 3-chloroindole. This intermediate is then reacted with hydrazine to form IPM. Another method involves the reaction of indole with hydrazine in the presence of a base to form IPM directly.